Cas no 280574-98-3 (5,6-Difluorobenzo[d]isoxazol-3-amine)

• Product Name: 5,6-Difluorobenzo[d]isoxazol-3-amine
• CAS No: 280574-98-3
• MF: C₇H₄F₂N₂O
• MW: 170.116268157959
• CID: 248281
• PubChem ID: 10773456
• Update Time: 2025-06-11

5,6-Difluorobenzo[d]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-3-amine,5,6-difluoro-
• 1,2-Benzisoxazol-3-amine,5,6-difluoro-(9CI)
• 5,6-difluorobenzo[d]isoxazol-3-amine
• FCH1301559
• 5,6-Difluoro-1,2-benzisoxazole-3-amine
• AX8275756
• 1,2-BENZISOXAZOL-3-AMINE, 5,6-DIFLUORO-
• DB-267369
• 280574-98-3
• 5,6-difluoro-1,2-benzoxazol-3-amine
• 5,6-Difluorobenzo[d]isoxazol-3-amine

• Inchi： 1S/C7H4F2N2O/c8-4-1-3-6(2-5(4)9)12-11-7(3)10/h1-2H,(H2,10,11)
• InChI Key： MDRSLTRZMSEDCE-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C(N)=NO2)C=1)F

Computed Properties

• Exact Mass: 170.02916908g/mol
• Monoisotopic Mass: 170.02916908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 1.6

Additional information on 5,6-Difluorobenzo[d]isoxazol-3-amine

Recent Advances in the Study of 5,6-Difluorobenzo[d]isoxazol-3-amine (CAS: 280574-98-3) in Chemical Biology and Pharmaceutical Research

The compound 5,6-Difluorobenzo[d]isoxazol-3-amine (CAS: 280574-98-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic amine, characterized by its difluorinated benzoisoxazole core, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in modulating various biological targets, including enzymes and receptors, making it a promising candidate for drug development.

One of the most notable advancements in the study of 5,6-Difluorobenzo[d]isoxazol-3-amine is its application in the design of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancers. Researchers have synthesized derivatives of this compound to evaluate their inhibitory effects on specific kinases, such as JAK2 and EGFR. Preliminary results indicate that these derivatives exhibit potent and selective kinase inhibition, with improved pharmacokinetic profiles compared to existing inhibitors. These findings suggest that 5,6-Difluorobenzo[d]isoxazol-3-amine could serve as a valuable scaffold for the development of next-generation kinase-targeted therapies.

In addition to its role in kinase inhibition, 5,6-Difluorobenzo[d]isoxazol-3-amine has been investigated for its potential in central nervous system (CNS) drug discovery. The compound's ability to cross the blood-brain barrier (BBB) and interact with neurotransmitter receptors has spurred interest in its use for treating neurological disorders. Recent preclinical studies have demonstrated that derivatives of this compound exhibit affinity for serotonin and dopamine receptors, indicating potential applications in the treatment of depression, schizophrenia, and Parkinson's disease. Further optimization of these derivatives is underway to enhance their selectivity and reduce off-target effects.

The synthetic versatility of 5,6-Difluorobenzo[d]isoxazol-3-amine has also been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient preparation of this compound and its derivatives, facilitating structure-activity relationship (SAR) studies. For instance, researchers have developed novel catalytic systems to achieve high-yield and stereoselective synthesis, which is crucial for scaling up production for clinical trials. These synthetic innovations not only improve the accessibility of 5,6-Difluorobenzo[d]isoxazol-3-amine but also open new avenues for the exploration of its chemical space.

Despite these promising developments, challenges remain in the clinical translation of 5,6-Difluorobenzo[d]isoxazol-3-amine-based therapeutics. Issues such as metabolic stability, toxicity, and formulation need to be addressed to ensure their safety and efficacy in humans. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of these compounds through medicinal chemistry approaches. Collaborative efforts between academia and industry are expected to accelerate the progression of these molecules from bench to bedside.

In conclusion, 5,6-Difluorobenzo[d]isoxazol-3-amine (CAS: 280574-98-3) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition and CNS drug discovery, coupled with advances in synthetic chemistry, underscore its potential to address unmet medical needs. Continued research and development efforts will be essential to fully realize the therapeutic potential of this compound and its derivatives.